Cas no 1864396-88-2 (Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)-)

• Product Name: Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)-
• CAS No: 1864396-88-2
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 6462994
• PubChem ID: 116998359
• Update Time: 2025-05-24

Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)-
• 1-(pyrimidin-2-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C9H9N3/c10-7-9(3-1-4-9)8-11-5-2-6-12-8/h2,5-6H,1,3-4H2
• InChI Key： XSMZLXARJWOEFX-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=N2)(C#N)CCC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 308.7±25.0 °C(Predicted)
• pka: 1.89±0.33(Predicted)

Additional information on Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)-

Recent Advances in the Study of Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)- (CAS: 1864396-88-2)

Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)- (CAS: 1864396-88-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. This research brief aims to provide an overview of the latest findings related to this compound and its implications for the pharmaceutical industry.

The synthesis of Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and reactivity, which are critical for its potential therapeutic applications.

In terms of biological activity, Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)- has shown promising results in preclinical studies. For instance, it has been identified as a potent inhibitor of certain kinases that play a role in cancer cell proliferation. Mechanistic studies have revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their activity and leading to apoptosis in cancer cells. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer agents.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)-. Studies in animal models have demonstrated favorable bioavailability and tissue distribution, although challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are also investigating the potential of this compound in combination therapies, where it may enhance the efficacy of existing drugs or overcome resistance mechanisms.

In conclusion, Cyclobutanecarbonitrile, 1-(2-pyrimidinyl)- (CAS: 1864396-88-2) represents a promising candidate for further drug development. Its unique chemical structure and biological activities make it a valuable tool for researchers exploring new therapeutic avenues. Future studies should focus on refining its synthesis, elucidating its mechanism of action in greater detail, and advancing it through the drug development pipeline. The continued exploration of this compound holds significant potential for addressing unmet medical needs in oncology and beyond.